Cas no 1806881-20-8 (Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate
• CAS No: 1806881-20-8
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4891589
• Update Time: 2025-05-25

Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-8(16)4-7-9(11(12)13)10(17-2)6(14)5-15-7/h5,11H,3-4H2,1-2H3
• InChI Key： GONRHTGWAOIMRE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OCC)C(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate

Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate: A Comprehensive Overview

Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate, a compound with the CAS number 1806881-20-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, iodo, methoxy, and acetate groups. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the pyridine ring system, followed by the introduction of substituents at specific positions. The difluoromethyl group is introduced through a nucleophilic substitution reaction, while the iodo and methoxy groups are added via electrophilic substitution methods. Finally, the acetate group is introduced to complete the structure. This synthetic pathway requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most notable features of Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate is its versatility in chemical reactivity. The difluoromethyl group acts as an electron-withdrawing substituent, enhancing the electrophilicity of the pyridine ring. This makes the compound highly reactive in various nucleophilic aromatic substitution reactions. Additionally, the iodo group serves as a leaving group in certain coupling reactions, enabling the formation of biaryl structures. The methoxy group, on the other hand, provides steric hindrance and modulates the electronic properties of the molecule.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer progression and inflammation. The ability to modify the substituents on the pyridine ring allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in pharmacology, Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable charge transport properties when incorporated into thin-film transistor architectures.

The study of Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate has also contributed to our understanding of pyridine chemistry and substitution patterns. Researchers have investigated its reactivity under various conditions to uncover novel reaction pathways and mechanisms. For example, recent work has focused on its participation in cross-coupling reactions using transition metal catalysts such as palladium(0). These studies have provided valuable insights into how substituents on aromatic rings influence reaction outcomes.

Furthermore, Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate has been utilized as a precursor for synthesizing more complex molecules with tailored functionalities. By strategically modifying its substituents or incorporating additional functional groups through post-synthetic modifications, researchers can create compounds with enhanced performance in specific applications. This modular approach to synthesis has been instrumental in expanding the scope of research involving this compound.

In conclusion, Ethyl 3-(difluoromethyl)-5-iodo-4-methoxypyridine-2-acetate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as both a reactive intermediate and a functional material building block. As research continues to uncover new uses for this compound, it is likely that its significance will grow further within both academic and industrial settings.